Cas no 606093-59-8 (Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate)

606093-59-8 structure
Product Name:Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate
CAS No:606093-59-8
Molecular Formula:C15H12N3O2F
Molecular Weight:285.27308
MDL:MFCD12914278
CID:499587
PubChem ID:11818480
Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate Properties
Names and Identifiers
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- Methyl 7-fluoro-6-(phenylamino)-1H-benzo[d]imidazole-5-carboxylate
- 1H-Benzimidazole-5-carboxylicacid, 7-fluoro-6-(phenylamino)-, methyl ester
- 7-Fluoro-6-phenylamino-3H-benzoimidazole-5-carboxylic acid methyl ester
- methyl 6-anilino-7-fluoro-3H-benzimidazole-5-carboxylate
- methyl 7-fluoro-6-(phenylamino)-3H-benzo[d]imidazole-5-carboxylate
- SCHEMBL1041938
- UXVBXDVPFGJBJT-UHFFFAOYSA-N
- Methyl7-fluoro-6-(phenylamino)-1H-benzo[d]imidazole-5-carboxylate
- F15218
- Methyl 5-anilino-4-fluoro-1H-benzimidazole-6-carboxylate
- 606093-59-8
- DB-014885
- 1H-Benzimidazole-5-carboxylicacid,7-fluoro-6-(phenylamino)-,methyl ester
- DTXSID00473654
- AKOS015891399
- MFCD12914278
- AKOS016005159
- CS-0180878
-
- MDL: MFCD12914278
- InChIKey: UXVBXDVPFGJBJT-UHFFFAOYSA-N
- Inchi: InChI=1S/C15H12FN3O2/c1-21-15(20)10-7-11-14(18-8-17-11)12(16)13(10)19-9-5-3-2-4-6-9/h2-8,19H,1H3,(H,17,18)
- SMILES: COC(=O)C1=CC2=C(C(=C1NC3=CC=CC=C3)F)NC=N2
Computed Properties
- Exact Mass: 285.09100
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 4
- Monoisotopic Mass: 285.09135480g/mol
- Heavy Atom Count: 21
- Complexity: 376
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.5
- Topological Polar Surface Area: 67Ų
Experimental Properties
- LogP: 3.30520
- PSA: 67.01000
- Refractive Index: 1.69
- Boiling Point: 512.2°C at 760 mmHg
- Flash Point: 263.6°C
- Solubility: Insuluble (4.8E-3 g/L) (25 ºC),
- Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),
Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate Security Information
- Safety Instruction: H303+H313+H333
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- Signal Word:warning
Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AG69151-100g |
methyl 7-fluoro-6-(phenylamino)-3H-benzo[d]imidazole-5-carboxylate |
606093-59-8 | 98% | 100g |
$270.00 | 2024-04-19 | |
Alichem | A069003412-1g |
Methyl 7-fluoro-6-(phenylamino)-1H-benzo[d]imidazole-5-carboxylate |
606093-59-8 | 95% | 1g |
$323.42 | 2023-09-01 | |
Ambeed | A490742-1g |
Methyl 7-fluoro-6-(phenylamino)-1H-benzo[d]imidazole-5-carboxylate |
606093-59-8 | 95+% | 1g |
$339.0 | 2024-05-31 | |
Chemenu | CM123300-1g |
methyl 7-fluoro-6-(phenylamino)-1H-benzo[d]imidazole-5-carboxylate |
606093-59-8 | 95% | 1g |
$294 | ||
Crysdot LLC | CD11095615-1g |
Methyl 7-fluoro-6-(phenylamino)-1H-benzo[d]imidazole-5-carboxylate |
606093-59-8 | 95+% | 1g |
$311 | ||
OTAVAchemicals | 1284974-50MG |
methyl 7-fluoro-6-(phenylamino)-1H-1,3-benzodiazole-5-carboxylate |
606093-59-8 | 95% | 50MG |
$129 | ||
TRC | M706780-2.5mg |
Methyl 7-Fluoro-6-(phenylamino)-1H-benzo[d]imidazole-5-carboxylate |
606093-59-8 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1251548-1g |
Methyl 7-fluoro-6-(phenylamino)-1H-benzo[d]imidazole-5-carboxylate |
606093-59-8 | 95+% | 1g |
¥3673.00 |
Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate Related Literature
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Nuree Lee,Cong Wang RSC Adv., 2018,8, 22991-22997
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3. Back cover
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Olga Konechnaya,Tomas Tejero,Orazio A. Attanasi,Stefania Santeusanio,Pedro Merino Org. Biomol. Chem., 2014,12, 8888-8901
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5. Zeolite morphology and catalyst performance: conversion of methanol to hydrocarbons over offretite†Sigurd Øien-Ødegaard,Andrea Lazzarini,Gloria Berlier,Silvia Bordiga,Karl Petter Lillerud,Unni Olsbye,Pablo Beato,Lars Fahl Lundegaard,Stian Svelle Catal. Sci. Technol., 2017,7, 5435-5447
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Yangping Liu,Jay L. Zweier Chem. Commun., 2008, 4336-4338
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8. Front cover
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Jérôme Lhoste,Natacha Henry,Pascal Roussel,Thierry Loiseau,Francis Abraham Dalton Trans., 2011,40, 2422-2424
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Diego-Javier Barrios Antúnez,Mark D. Greenhalgh,Charlene Fallan,Alexandra M. Z. Slawin,Andrew D. Smith Org. Biomol. Chem., 2016,14, 7268-7274
606093-59-8 (Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:606093-59-8)Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate

Purity:99%
Quantity:1g
Price($):305.0